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Abstract

This technical guide provides an in-depth overview of 6-Methoxy-5-nitropyrimidin-4-amine, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. This document
details its physicochemical properties, a proposed synthetic pathway with detailed experimental
protocols, and an exploration of its potential biological activities based on structurally related
compounds. The historical discovery of this specific molecule is not well-documented in publicly
available literature.

Chemical and Physical Properties

6-Methoxy-5-nitropyrimidin-4-amine is a substituted pyrimidine with the molecular formula
CsHeN4Os. Its key physicochemical properties are summarized in the table below, compiled
from various chemical databases.[1]
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Property Value Source
Molecular Weight 170.13 g/mol PubChem[1]
IUPAC Name 6-rr-1ethoxy-5-nitropyrimidin-4- PubChem[1]
amine
CAS Number 73318-75-9 ChemicalBook[2]
Appearance White to off-white solid ChemicalBook
Boiling Point 407.51£40.0 °C (Predicted) ChemicalBook
Density 1.492+0.06 g/cm3 (Predicted) ChemicalBook
pKa 0.90£0.10 (Predicted) ChemicalBook
Storage 2-8°C, protect from light ChemicalBook

Synthesis of 6-Methoxy-5-nitropyrimidin-4-amine

While a definitive, published synthesis specifically for 6-Methoxy-5-nitropyrimidin-4-amine is
not readily available, a plausible and efficient synthetic route can be proposed based on
established pyrimidine chemistry. The most logical pathway commences with the commercially
available 4,6-dihydroxypyrimidine and proceeds through a key intermediate, 4,6-dichloro-5-
nitropyrimidine.

The overall proposed synthetic workflow is depicted below:
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Caption: Proposed synthetic pathway for 6-Methoxy-5-nitropyrimidin-4-amine.

Experimental Protocols
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The following are detailed, hypothetical experimental protocols for each step of the proposed
synthesis, adapted from procedures for analogous compounds.

Step 1: Synthesis of 4,6-Dihydroxy-5-nitropyrimidine

e Principle: This step involves the nitration of the pyrimidine ring at the C-5 position, which is
activated by the two hydroxyl groups.

e Procedure (adapted from the nitration of 2,6-diaminopyrimidin-4(1H)-one):

[¢]

In a flask equipped with a stirrer and a dropping funnel, dissolve 4,6-dihydroxypyrimidine
(2 mole) in concentrated sulfuric acid (5 moles).

o Cool the mixture to 0-5°C in an ice bath.

o Slowly add a nitrating mixture of fuming nitric acid (1.1 moles) and concentrated sulfuric
acid (1.1 moles) dropwise, maintaining the temperature below 10°C.

o After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3
hours.

o Pour the reaction mixture onto crushed ice.

o Collect the resulting precipitate by filtration, wash with cold water until the washings are
neutral, and dry to yield 4,6-dihydroxy-5-nitropyrimidine.

Step 2: Synthesis of 4,6-Dichloro-5-nitropyrimidine

e Principle: The hydroxyl groups of the dihydroxynitropyrimidine are replaced with chlorine
atoms using a chlorinating agent like phosphorus oxychloride.

e Procedure (adapted from the synthesis of 4,6-dichloro-5-nitropyrimidine):[3]

o In a round-bottom flask fitted with a reflux condenser, suspend 4,6-dihydroxy-5-
nitropyrimidine (1 mole) in phosphorus oxychloride (5-10 moles).

o Add a catalytic amount of N,N-dimethylaniline or another suitable base.
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Heat the mixture to reflux and maintain for 4-6 hours, or until the reaction is complete
(monitored by TLC).

Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

Extract the agueous mixture with a suitable organic solvent (e.g., ethyl acetate or
dichloromethane).

Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain 4,6-dichloro-5-nitropyrimidine.

Step 3: Synthesis of 4-Chloro-6-methoxy-5-nitropyrimidine

o Principle: This step involves a nucleophilic aromatic substitution where one of the chlorine

atoms is selectively replaced by a methoxy group. The reaction is typically carried out at a

controlled temperature to favor monosubstitution.

e Procedure (adapted from reactions of dichloropyrimidines with alkoxides):

[¢]

Prepare a solution of sodium methoxide by dissolving sodium (1 equivalent) in anhydrous
methanol.

In a separate flask, dissolve 4,6-dichloro-5-nitropyrimidine (1 equivalent) in anhydrous
methanol and cool to 0-5°C.

Slowly add the sodium methoxide solution to the dichloropyrimidine solution, maintaining
the low temperature.

Allow the reaction to stir at a controlled temperature (e.g., 0-10°C) for several hours,
monitoring the progress by TLC to maximize the formation of the monosubstituted product.

Once the reaction is complete, neutralize the mixture with a weak acid (e.g., acetic acid).
Remove the methanol under reduced pressure.

Partition the residue between water and an organic solvent (e.g., ethyl acetate).
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o Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield
crude 4-chloro-6-methoxy-5-nitropyrimidine, which may be purified by column
chromatography.

Step 4: Synthesis of 6-Methoxy-5-nitropyrimidin-4-amine

 Principle: The final step is another nucleophilic aromatic substitution where the remaining
chlorine atom is displaced by an amino group using ammonia.

e Procedure (adapted from amination of chloropyrimidines):

o Dissolve 4-chloro-6-methoxy-5-nitropyrimidine (1 equivalent) in a suitable solvent such as
ethanol or isopropanol in a pressure vessel.

o Cool the solution and saturate it with ammonia gas, or add a concentrated solution of
ammonia in the alcohol.

o Seal the vessel and heat to a temperature between 80-120°C for several hours. The
reaction progress should be monitored by TLC or LC-MS.

o After completion, cool the reaction vessel to room temperature and carefully vent any
excess pressure.

o Concentrate the reaction mixture under reduced pressure.

o The crude product can be purified by recrystallization from a suitable solvent (e.g.,
ethanol/water) or by column chromatography to yield pure 6-Methoxy-5-nitropyrimidin-4-
amine.

Potential Biological Activities and Signaling
Pathways

Direct experimental data on the biological activity of 6-Methoxy-5-nitropyrimidin-4-amine is
limited in the available literature. However, the biological profiles of structurally similar
substituted nitropyrimidines and aminopyrimidines provide valuable insights into its potential
therapeutic applications.
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Potential as an Aurora Kinase Inhibitor

Several pyrimidine derivatives have been identified as potent inhibitors of Aurora kinases,
which are key regulators of cell division and are often overexpressed in cancer. For instance, a
series of nitroxide-labeled pyrimidines have demonstrated significant inhibitory activity against
Aurora A and B kinases.[4] The core pyrimidine scaffold of 6-Methoxy-5-nitropyrimidin-4-
amine suggests it could potentially interact with the ATP-binding pocket of these kinases.
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Caption: Hypothesized inhibition of Aurora Kinase signaling.
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Potential as a Nitric Oxide Production Inhibitor

Substituted 5-nitropyrimidines have been investigated for their ability to inhibit the production of
nitric oxide (NO) and the activity of inducible nitric oxide synthase (iNOS).[5] Chronic
inflammation is associated with the overproduction of NO by iINOS. Compounds that can
modulate this pathway have potential as anti-inflammatory agents. The presence of the 5-nitro
group on the pyrimidine ring of 6-Methoxy-5-nitropyrimidin-4-amine makes it a candidate for

investigation in this area.
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Caption: Hypothesized inhibition of the INOS pathway.

Potential Antimalarial Activity

2,4-Diaminopyrimidine derivatives are a well-known class of antimalarial agents that act by
inhibiting dihydrofolate reductase (DHFR). While 6-Methoxy-5-nitropyrimidin-4-amine is not a
classic diaminopyrimidine, substituted pyrimidines have been explored for their activity against
Plasmodium falciparum.[6] The pyrimidine core is a common scaffold in antimalarial drug
discovery, suggesting that this compound could be evaluated for such activity.
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Conclusion

6-Methoxy-5-nitropyrimidin-4-amine is a readily accessible heterocyclic compound with
potential for further investigation in drug discovery. This guide provides a robust, albeit
proposed, synthetic route and highlights promising areas for biological evaluation based on the
activities of structurally related molecules. Further research is warranted to elucidate the
definitive synthetic methodology, historical context, and the precise biological functions of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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